Cas no 517-88-4 ((-)-Alkannin)

(-) -alkannin, found in Alkanna tinctoria, is used as a food colorant (-) -alkannin has anticancer activity, inhibits cell cycle and induces apoptosis (-) -alkannin ameliorates liver inflammation in Rho kinase pathway

(-)-Alkannin structure

Product Name:(-)-Alkannin

CAS No:517-88-4

Molecular Formula:C₁₆H₁₆O₅

Molecular Weight:288.2952

MDL:MFCD00189414

CID:37953

PubChem ID:72521

(-)-Alkannin Properties

Names and Identifiers

- Alkannin
- 5,8-Dihydroxy-2-[(1S)-1-hydroxy-4-methylpent-3-enyl]naphthalene-1,4-dione
- ALKANNIN(P)
- Shikonin
- (-)-Shikonin
- (S)-5,8-dihydroxy-2-(1-hydroxy-4-methylpent-3-enyl)naphthalene-1,4-dione
- AC1Q6B9A
- Alkanet extract (VAN)
- Alkanna red (VAN)
- Alkannin (VAN)
- Anchusa acid (VAN)
- Anchusin (VAN)
- CHEMBL28457
- SureCN33968
- WAKO013-19901
- (-)-Shikonin,Alkannin
- 075CRZ9995
- C.I. Natural Red 20 (VAN)
- C.I. 75530 (VAN)
- Alkannin, analytical standard
- (S)-5,8-Dihydroxy-2-(1-hydroxy-4-methylpent-3-enyl
- (-)-Alkannin
- Arnebin IV
- EINECS 208-245-7
- (S)-5,8-Dihydroxy-2-(1-hydroxy-4-methylpent-3-enyl)-1,4-naphthoquinone
- (S)-5,8-Dihydroxy-2-(1-hydroxy-4-methylpent-3-en-1-yl)naphthalene-1,4-dione
- ALKANNIN [MI]
- NSC 407295
- CS-0078216
- 5,8-dihydroxy-2-[(1S)-1-hydroxy-4-methylpent-3-en-1-yl]-1,4-dihydronaphthalene-1,4-dione
- 5,8-Dihydroxy-6-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthalenedione, (S)-
- AKOS025401887
- AC-26870
- HY-119874
- (-)-5,8-Dihydroxy-6-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthalenedione
- 517-88-4
- CHEBI:2578
- BDBM50597697
- Cerven prirodni 20 [Czech]
- NSC-94524
- BDBM50271717
- NSC 94524
- 1,4-Naphthalenedione, 5,8-dihydroxy-6-(1-hydroxy-4-methyl-3-pentenyl)-, (S)-
- Q418237
- 5,8-DIHYDROXY-2-((1S)-1-HYDROXY-4-METHYLPENT-3-EN-1-YL)NAPHTHALENE-1,4-DIONE
- (-)-(1-Hydroxy-3-isohexenyl)naphthazarine
- NS00080494
- SCHEMBL33968
- ALKANNIN(RG)
- (-)-5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthoquinone
- 1,4-Naphthalenedione, 5,8-dihydroxy-6-(1-hydroxy-4-methyl-3-pentenyl)-, (-)-
- (-)-5,8-Dihydroxy-6-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthoquinone
- Anchusin
- Anchusa acid
- UNII-075CRZ9995
- Anchusaic acid
- BRN 3213296
- 1ST165849
- E103
- 1,4-Naphthalenedione, 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-, (S)-
- DTXSID201029621
- 3-08-00-04089 (Beilstein Handbook Reference)
- 5,8-dihydroxy-2-[(1S)-1-hydroxy-4-methyl-pent-3-enyl]naphthalene-1,4-dione
- Alkanna Red
- 23444-65-7
- CHEMBL4127840
- Cerven prirodni 20
- 1,4-NAPHTHOQUINONE, 5,8-DIHYDROXY-6-(1-HYDROXY-4-METHYL-3-PENTENYL)-, (-)-
- NEZONWMXZKDMKF-JTQLQIEISA-N
- (-)-5,8-Dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthoquinone; (-)-Alkannin; Alkanna red; Anchusa acid; Anchusin
- +Expand
- MDL： MFCD00189414
- InChIKey： NEZONWMXZKDMKF-JTQLQIEISA-N
- Inchi： 1S/C16H16O5/c1-8(2)3-4-10(17)9-7-13(20)14-11(18)5-6-12(19)15(14)16(9)21/h3,5-7,10,17-19H,4H2,1-2H3/t10-/m0/s1
- SMILES： O([H])[C@@]([H])(C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])C1=C([H])C(C2=C(C([H])=C([H])C(=C2C1=O)O[H])O[H])=O

Computed Properties

Exact Mass: 288.099774g/mol
Surface Charge: 0
XLogP3: 3
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 3
Monoisotopic Mass: 288.099774g/mol
Monoisotopic Mass: 288.099774g/mol
Topological Polar Surface Area: 94.8Å²
Heavy Atom Count: 21
Complexity: 501
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 15
Surface Charge: 0
Molecular Weight: 288.29

Experimental Properties

LogP: 2.12040
PSA: 94.83000
Refractive Index: 1.642
Boiling Point: 567.4ºC at 760mmHg
Melting Point: 149°
Flash Point: 311ºC
Color/Form: Brownish red prismatic crystals with metallic luster.
Solubility: Soluble in organic solvents, slightly soluble in water.
Specific Rotation: 20Cd -165° (benzene); -226° (chloroform). Also reported as -254 ± 7° (chloroform) (Toribara)
Density: 1.373g/cm3

(-)-Alkannin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IMC5-1mg	5，8-dihydroxy-2-[(1S)-1-hydroxy-4-methylpent-3-enyl]naphthalene-1，4-dione	517-88-4	≥98%	1mg	$73.00	2024-04-30
A2B Chem LLC	AI67957-1mg	Alkannin	517-88-4	≥98%	1mg	$30.00	2024-04-19
Aaron	AR00IMKH-100mg	5，8-dihydroxy-2-[(1S)-1-hydroxy-4-methylpent-3-enyl]naphthalene-1，4-dione	517-88-4	97%	100mg	$360.00
Ambeed	A1371256-5mg	(S)-5,8-Dihydroxy-2-(1-hydroxy-4-methylpent-3-en-1-yl)naphthalene-1,4-dione	517-88-4	98%	5mg	$30.0	2024-07-18
ChemFaces	CFN99907-20mg	Shikonin	517-88-4	>=98%	20mg	$80
ChemScence	CS-0032151-5mg	(-)-Alkannin	517-88-4	99.58%	5mg	$50.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0140-100mg	Alkannin	517-88-4	98%	100mg	$130	2023-09-20
ChromaDex Standards	ASB-00001525-050-50mg	ALKANNIN	517-88-4	%	50mg	$1413.00
Crysdot LLC	CD12065953-10mg	Alkannin	517-88-4	97%	10mg	$125
eNovation Chemicals LLC	D659586-100mg	Alkannin	517-88-4	98%	100mg	$370	2022-09-07

(-)-Alkannin Suppliers

Chengdu Biopurify Phytochemicals Ltd.

Audited Supplier

(CAS:517-88-4)

MR./MRS.:HE DAN DAN

Phone:15928576055

Email:sales@biopurify.com

JI SHUI XIAN JIAN MIN TIAN RAN XIANG LIAO YOU CHANG

Audited Supplier

(CAS:517-88-4)

MR./MRS.:CENG XIAO

Phone:19870606785

Email:1805709358@qq.com

Hubei Wande Chemical Co.,Ltd.

Audited Supplier

(CAS:517-88-4)

MR./MRS.:CHEN DAN DAN

Phone:15827180502

Email:1148980033@qq.com

Chengdu RefMedic Biotech Co Ltd

Audited Supplier

(CAS:517-88-4)

MR./MRS.:HUANG GANG QIANG

Phone:18140204969

Email:sales@refmedic.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:517-88-4)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:517-88-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

(-)-Alkannin Related Literature

1. LXXV.—The colouring principles of Ventilago madraspatana

A. G. Perkin,J. J. Hummel J. Chem. Soc. Trans. 1894 65 923
2. Naturally occurring quinones. Part XXII. Terpenoid quinones in Cordia spp.

Michael Moir,Ronald H. Thomson J. Chem. Soc. Perkin Trans. 1 1973 1352
3. Electrochemical and theoretical analysis of the reactivity of shikonin derivatives: dissociative electron transfer in esterified compounds

Georgina Armendáriz-Vidales,Carlos Frontana Org. Biomol. Chem. 2014 12 6393
4. Box–Behnken designed adsorption based elution – unique separation process for commercially important acetyl shikonin from Arnebia nobilis

Shankar Subramaniam,Anbumathi Palanisamy,Aravind Sivasubramanian RSC Adv. 2015 5 6265
5. Metabolic profiling study of shikonin's cytotoxic activity in the Huh7 human hepatoma cell line

E. D. Spyrelli,A. V. Kyriazou,C. Virgiliou,A. Nakas,O. Deda,V. P. Papageorgiou,A. N. Assimopoulou,H. G. Gika Mol. BioSyst. 2017 13 841
6. Development of a novel peptide aptamer that interacts with the eIF4E capped-mRNA binding site using peptide epitope linker evolution (PELE)

Yuri Frosi,Simon Ng,Yen-Chu Lin,Shimin Jiang,Siti Radhiah Ramlan,Dilraj Lama,Chandra S. Verma,Ignacio Asial,Christopher J. Brown RSC Chem. Biol. 2022 3 916
7. Organic chemistry

J. Chem. Soc. Abstr. 1887 52 1024
8. Voltammetric determination of total alkannin using a glassy carbon electrode

Rasamee Chaisuksant,Anastasios Voulgaropoulos,Antonios S. Mellidis,Vassilios P. Papageorgiou Analyst 1993 118 179
9. Excited state deactivation mechanisms in Shikonin rationalized from its naphthoquinone parent structures

Catarina M. Pinto,Jo?o Pina,Estefanía Delgado-Pinar,J. Sérgio Seixas de Melo Phys. Chem. Chem. Phys. 2022 24 20348
10. Catalytic asymmetric aldehyde prenylation and application in the total synthesis of (?)-rosiridol and (?)-bifurcadiol

Yu-Long Zhang,Zhen-Ni Zhao,Wang-Lai Li,Jing-Jie Li,Subarna Jyoti Kalita,Uwe Schneider,Yi-Yong Huang Chem. Commun. 2020 56 10030

Related Categories

Naphthoquinones

517-88-4 ((-)-Alkannin) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:517-88-4)(-)-Alkannin

Purity:99%

Quantity:250mg

Price($):186.0

Wuhan ChemNorm Biotech Co.,Ltd.

(CAS:517-88-4)Alkannin

Purity:>98%

Quantity:5mg,10mg ,20mg ,50mg ,100mg,or customized

Price($):price inquiry